Demanyl phosphate
Overview
Description
Molecular Structure Analysis
The molecular formula of demanyl phosphate is C4H12NO4P . The IUPAC name is 2-(dimethylamino)ethyl dihydrogen phosphate . The InChI is InChI=1S/C4H12NO4P/c1-5(2)3-4-9-10(6,7)8/h3-4H2,1-2H3,(H2,6,7,8) . The InChIKey is BLHVJAAEHMLMOI-UHFFFAOYSA-N . The Canonical SMILES is CN©CCOP(=O)(O)O .Scientific Research Applications
Synthetic Biology and Molecular Recognition
Demanyl phosphate's role in synthetic biology is noteworthy. Research by Benner (2004) highlights its contribution to an artificially expanded genetic information system used in clinical settings for monitoring viruses. This work underscores the significance of phosphate molecules like this compound in genetics and synthetic biology.
Environmental Remediation
In environmental science, the study by Gorman-Lewis et al. (2009) discusses the thermodynamic properties of uranyl phosphate minerals like this compound. These findings aid in understanding phosphate amendment technologies for remediating uranium-contaminated environments.
Agricultural Applications
In agriculture, López-Arredondo et al. (2014) and Ajmera et al. (2019) emphasize the role of phosphates in enhancing low-phosphate tolerance in crops, highlighting the importance of phosphates in optimizing fertilizer use and achieving agricultural sustainability.
Medical and Biochemical Research
In medical research, studies like those by Joachimiak & Błażewska (2018) illustrate the use of phosphate-based probes in understanding biological processes and drug toxicities. Similarly, Sheng et al. (2021) demonstrate the significance of phosphate esters and anhydrides in biochemical research, particularly in monitoring endogenous active phosphate metabolites.
Water Treatment and Environmental Sustainability
In the field of water treatment, Kumar et al. (2019) discuss the role of phosphate adsorption in reducing eutrophication by achieving ultra-low phosphate concentrations in water bodies. This reflects the environmental applications of phosphate compounds like this compound.
Biomedical Applications
For biomedical applications, research by Luo et al. (2019) and Verron et al. (2010) highlight the use of phosphate biomaterials in bone drug delivery systems, showcasing the potential of phosphate compounds in regenerative medicine and drug delivery.
Safety and Hazards
Mechanism of Action
Demanyl phosphate, also known as phosphoryldimethylaminoethanol , is a compound with the molecular formula C4H12NO4P . This article will discuss its mechanism of action, biochemical pathways, pharmacokinetics, and the effects of environmental factors on its action.
Target of Action
This compound is a phosphate ester of a possible choline precursor . It has been suggested that it targets the production of acetylcholine, a primary neurotransmitter involved in learning and memory .
Mode of Action
It is believed to interact with its targets to optimize the production of acetylcholine . This interaction and the resulting changes may contribute to its psychotonic properties .
Biochemical Pathways
This compound may be involved in the biosynthesis of phosphocholine, an intermediate in the synthesis of phosphatidylcholine, a major component of biological membranes . .
Properties
IUPAC Name |
2-(dimethylamino)ethyl dihydrogen phosphate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H12NO4P/c1-5(2)3-4-9-10(6,7)8/h3-4H2,1-2H3,(H2,6,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLHVJAAEHMLMOI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCOP(=O)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H12NO4P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00219130 | |
Record name | Demanyl phosphate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00219130 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6909-62-2 | |
Record name | 2-(Dimethylamino)ethyl dihydrogen phosphate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6909-62-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Demanyl phosphate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006909622 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Demanyl phosphate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00219130 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | DEMANYL PHOSPHATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/R2680E432U | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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